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Dimethyl 4-hydroxyisophthalate: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Dimethyl 4-hydroxyisophthalate,

a molecule of interest in chemical synthesis and with potential, though not fully elucidated,

biological activities. This document covers the historical context of its discovery, its key

physicochemical properties, a detailed experimental protocol for its synthesis, and a summary

of the known biological effects of its parent compound and derivatives. The information is

presented to be a valuable resource for researchers in organic chemistry, medicinal chemistry,

and drug development.

Introduction
Dimethyl 4-hydroxyisophthalate, with the IUPAC name dimethyl 4-hydroxybenzene-1,3-

dicarboxylate, is an organic compound belonging to the family of phthalate esters.[1] It is a

derivative of 4-hydroxyisophthalic acid, a compound that has been explored for its potential

analgesic, antipyretic, antioxidant, and anti-inflammatory properties.[2][3][4] Dimethyl 4-
hydroxyisophthalate serves as a valuable building block in organic synthesis.[5] This guide
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aims to consolidate the available technical information on this compound, focusing on its

discovery, properties, synthesis, and biological relevance.

History and Discovery
The parent compound, 4-hydroxyisophthalic acid, has been known to the scientific community

since at least the early 20th century. A German patent from 1913 describes a method for its

preparation by boiling salicylic acid with carbon tetrachloride in an alkaline medium in the

presence of copper powder.[3] Later, in 1954, Baine and his colleagues at The University of

Texas published a paper on the high-pressure carbonation of potassium phenate, which also

yielded 4-hydroxyisophthalic acid.[3] In this 1954 publication, the dimethyl ester, Dimethyl 4-
hydroxyisophthalate, is explicitly mentioned as having a melting point of 97.5°C.[3]

A United States patent filed in 1956 and granted in 1960 further documents the existence and

utility of Dimethyl 4-hydroxyisophthalate.[6] The patent describes a process for the

manufacture of derivatives of 4-hydroxyisophthalic acid and specifies the melting point of the

dimethyl ester as 94-95°C, along with a method for its separation.[6] These historical records

indicate that while a singular "discovery" paper for Dimethyl 4-hydroxyisophthalate is not

readily apparent, its synthesis and basic characterization were established by the mid-20th

century as a direct extension of the chemistry of its parent acid.

Physicochemical Properties
A summary of the key physicochemical properties of Dimethyl 4-hydroxyisophthalate is

provided in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₀H₁₀O₅ [1]

Molecular Weight 210.18 g/mol [1]

CAS Number 5985-24-0 [1]

Melting Point 97-97.5 °C [3][7]

Boiling Point 305 °C [5]

Density 1.284 g/cm³ [7]

Appearance White to off-white solid [5]

Solubility
Acetonitrile (Slightly),

Chloroform (Slightly)
[5]

pKa 8.15 ± 0.18 (Predicted) [7]

Experimental Protocols
The synthesis of Dimethyl 4-hydroxyisophthalate is most commonly achieved through the

Fischer esterification of 4-hydroxyisophthalic acid with methanol in the presence of an acid

catalyst. A modern and detailed protocol is provided in a 2019 patent.[8]

Synthesis of Dimethyl 4-hydroxyisophthalate via Fischer
Esterification[8]
Materials:

4-hydroxyisophthalic acid (1 equivalent)

Methanol (as solvent)

Thionyl chloride (catalyst)

Nitrogen atmosphere

Procedure:
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To a solution of 4-hydroxyisophthalic acid (e.g., 5 g, 27.5 mmol) in methanol (50 mL) at 0°C

under a nitrogen atmosphere, add thionyl chloride (15 mL, 206 mmol) dropwise.

Stir the resulting solution at room temperature for 30 minutes.

Gently heat the reaction mixture to reflux and maintain for 6 hours.

Allow the reaction to cool to room temperature.

A precipitate will form upon cooling. Collect the solid product by filtration.

The collected white solid is Dimethyl 4-hydroxyisophthalate (e.g., 5.32 g, 92% yield).

Characterization Data:

¹H NMR (DMSO-d6, 400 MHz): δ (ppm) 11.01 (s, 1H), 8.36 (d, J=2.4 Hz, 1H), 8.04 (dd,

J=8.6, 2.4 Hz, 1H), 7.10 (d, J=8.6 Hz, 1H), 3.91 (s, 3H), 3.83 (s, 3H).[8]

Biological Activity and Signaling Pathways
The direct biological activity and specific signaling pathways of Dimethyl 4-
hydroxyisophthalate are not extensively documented in publicly available literature. However,

studies on its parent compound, 4-hydroxyisophthalic acid, and its derivatives provide some

insight into potential areas of interest for drug development professionals.

Known Biological Effects of 4-Hydroxyisophthalic Acid
and its Derivatives

Anti-inflammatory and Analgesic Properties: 4-Hydroxyisophthalic acid has been investigated

as a potential alternative to aspirin, suggesting it may possess anti-inflammatory and

analgesic effects.[3][4]

Antioxidant Activity: The parent acid has demonstrated antioxidant properties and the ability

to scavenge free radicals.[2]

Antimicrobial Activity: A series of 1,3-bis-anilides of 4-hydroxyisophthalic acid have been

synthesized and tested for their antibacterial and antifungal activities.[9] The results indicated
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significant activity against both Gram-positive and Gram-negative bacteria, with iodo-

derivatives showing a broad spectrum of antimicrobial activity.[9]

Potential Biological Effects of Dimethyl 4-
hydroxyisophthalate
Limited information suggests that Dimethyl 4-hydroxyisophthalate may have an effect on

hemostasis. One source indicates that it has been shown to affect bleeding time in mice,

suggesting potential as an oral anticoagulant that inhibits platelet aggregation.[10] However,

the underlying mechanism and the specific signaling pathways involved have not been

elucidated.
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Caption: Experimental workflow for the synthesis of Dimethyl 4-hydroxyisophthalate.
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Potential Biological Interactions

Potential Biological Interactions of Dimethyl 4-hydroxyisophthalate
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Caption: Postulated effect of Dimethyl 4-hydroxyisophthalate on platelet aggregation.

Conclusion
Dimethyl 4-hydroxyisophthalate is a compound with a history rooted in the early 20th-century

chemistry of its parent acid. While its primary modern application is in organic synthesis,

preliminary data suggests potential biological activities that may warrant further investigation,

particularly in the area of anticoagulation. This guide provides a foundational resource for

researchers, offering key data, a reliable synthesis protocol, and a summary of the current,

albeit limited, understanding of its biological relevance. Further studies are required to

elucidate the specific signaling pathways through which Dimethyl 4-hydroxyisophthalate and

its derivatives may exert their effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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